Cas no 847818-58-0 (1-Isopentylpyrazole-4-boronic acid)

• Product Name: 1-Isopentylpyrazole-4-boronic acid
• CAS No: 847818-58-0
• MF: C₈H₁₅BN₂O₂
• MW: 182.027901887894
• MDL: MFCD07781209
• CID: 721080
• PubChem ID: 11423941
• Update Time: 2024-10-26

1-Isopentylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Isopentyl-1H-pyrazol-4-yl)boronic acid
• [1-(3-methylbutyl)pyrazol-4-yl]boronic acid
• 1-(3-METHYLBUTYL)-1H-PYRAZOLE-4-BORONIC ACID
• 1-Isopentylpyrazole-4-boronic acid
• Boronic acid,B-[1-(3-methylbutyl)-1H-pyrazol-4-yl]-
• B-[1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid (ACI)
• Boronic acid, [1-(3-methylbutyl)-1H-pyrazol-4-yl]- (9CI)
• (1-Isopentylpyrazol-4-yl)boronic acid
• [1-(3-Methylbutyl)-1H-pyrazol-4-yl]boronic acid
• SCHEMBL1128873
• 1-(3-Methylbutyl)-1H-pyrazole-4-boronic acid, AldrichCPR
• RFMLXEBQNNMUHX-UHFFFAOYSA-N
• 1-Isopentyl-1H-pyrazol-4-ylboronic acid
• DTXSID50465387
• C8H15BN2O2
• CS-0173871
• J-500203
• 847818-58-0
• 1-(3-METHYLBUTYL)PYRAZOL-4-YLBORONIC ACID
• 1-isoamylpyrazole-4-boronic acid
• AKOS006346729
• BS-22439
• MFCD07781209
• (1-Isopentyl-1H-pyrazol-4-yl)boronicacid

• MDL： MFCD07781209
• Inchi： 1S/C8H15BN2O2/c1-7(2)3-4-11-6-8(5-10-11)9(12)13/h5-7,12-13H,3-4H2,1-2H3
• InChI Key： RFMLXEBQNNMUHX-UHFFFAOYSA-N
• SMILES： OB(C1=CN(CCC(C)C)N=C1)O

Computed Properties

• Exact Mass: 182.12300
• Monoisotopic Mass: 182.122658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3

Experimental Properties

• Color/Form: No date available
• Density: 1.09
• Melting Point: No date available
• Boiling Point: 342.1°C at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.514
• PSA: 58.28000
• LogP: -0.39100
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Isopentylpyrazole-4-boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles